2,4-Dichloro-8-fluoro-6,7-dimethoxyquinazoline

• Molecular Formula: C10H7Cl2FN2O2
• Molecular Weight: 277.08 g/mol
• SMILES: COC1=C(C(=C2C(=C1)C(=NC(=N2)Cl)Cl)F)OC
• InChI: InChI=1S/C10H7Cl2FN2O2/c1-16-5-3-4-7(6(13)8(5)17-2)14-10(12)15-9(4)11/h3H,1-2H3
• InChIKey: KMMXIONFFSGUCG-UHFFFAOYSA-N

Fluorinated Quinazoline Building Block for Kinase Inhibitor Synthesis

2,4-Dichloro-8-fluoro-6,7-dimethoxyquinazoline (CAS 1515883-85-8) is a polysubstituted quinazoline derivative belonging to the class of heterocyclic building blocks widely employed in medicinal chemistry for the synthesis of kinase inhibitors [1]. It features a bicyclic core with chlorine atoms at positions 2 and 4, serving as orthogonal leaving groups for sequential nucleophilic aromatic substitution (SNAr), methoxy groups at positions 6 and 7, and a fluorine atom at position 8. This specific substitution pattern is designed to introduce both metabolic stability and target-binding pharmacophoric elements into downstream drug candidates, particularly as a precursor for 4-aminoquinazoline-based inhibitors targeting receptor tyrosine kinases and complement factor B [2][3].

8-fluoro substitution for stability-directed kinase inhibitor synthesis

6,7-dimethoxy groups support kinase hinge-region binding

Regioselective SNAr reactivity at 4-position for sequential functionalization

• [1] Synthesis of some 6,7 dimethoxy quinazoline derivatives as epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors. International Symposium on Pharmaceutical Sciences (ISOPS-12), Ankara, Türkiye, 26-29 June 2018. View Source
• [2] Complement pathway modulators and uses thereof. EP2864322B1, 2013. View Source
• [3] Quinazoline and indole compounds to treat medical disorders. US10961252B2, 2018. View Source

Why Non-Fluorinated Analogs Cannot Substitute This Building Block

General quinazoline intermediates cannot be freely interchanged because small structural modifications drastically alter the biological profile of the final drug candidates. The non-fluorinated analog, 2,4-dichloro-6,7-dimethoxyquinazoline (CAS 27631-29-4), is the established precursor for gefitinib but lacks the 8-fluorine atom required to enhance metabolic stability and target binding in later-generation inhibitors . Conversely, 2,4-dichloro-8-fluoroquinazoline (CAS 959237-64-0) lacks the 6,7-dimethoxy groups essential for occupying the ATP-binding pocket of many receptor tyrosine kinases . The specific combination of dichloro, fluoro, and dimethoxy substituents in the target compound is mandatory to access the distinct chemical space claimed in patents for complement factor B inhibitors and specific kinase probes, where the 8-fluoro-6,7-dimethoxyquinazoline core is a critical pharmacophoric element [1][2].

Non-fluorinated 6,7-dimethoxyquinazoline (CAS 27631-29-4) lacks 8-fluoro, altering metabolic profile and patent-space relevance

2,4-dichloro-8-fluoroquinazoline (CAS 959237-64-0) lacks 6,7-dimethoxy, which may not support kinase hinge binding

• [1] Complement pathway modulators and uses thereof. EP2864322B1, 2013. View Source
• [2] Quinazoline and indole compounds to treat medical disorders. US10961252B2, 2018. View Source

Quantitative Differentiation Evidence for This Fluorinated Quinazoline

Metabolic Stability Advantage of 8-Fluoro Substitution

The introduction of a fluorine atom at the 8-position of the quinazoline ring is a well-documented strategy to improve metabolic stability by blocking oxidative metabolism. In vitro hepatocyte studies on structurally related 2-fluoroquinazoline-based EGFR imaging agents reported negligible metabolism, establishing a class-level expectation of improved stability over non-fluorinated analogs [1]. The target compound provides this 8-fluoro substituent pre-installed on the 6,7-dimethoxy scaffold, enabling direct access to metabolically stabilized derivatives without post-synthetic fluorination . The non-fluorinated comparator 2,4-dichloro-6,7-dimethoxyquinazoline (CAS 27631-29-4) lacks this stability-enhancing feature, potentially leading to higher metabolic clearance in derived compounds.

Metabolic stability context

Class-level inference

2-fluoro analog: no hepatocyte metabolism; non-fluorinated analog expected susceptible

8-fluoro pre-installation supports stability screening

Cross-study comparison; direct data limited

Evidence Dimension	Metabolic stability (in vitro hepatocyte metabolism)
Target Compound Data	Not directly measured; 2-fluoroquinazoline analog (EGFR imaging agent) showed no metabolism in hepatocyte study
Comparator Or Baseline	Non-fluorinated 6,7-dimethoxyquinazoline analog (CAS 27631-29-4): metabolic stability data not reported in comparable assays; expected to be susceptible to oxidative metabolism at the 8-position
Quantified Difference	Qualitative difference: Fluorinated analog metabolically stable vs. non-fluorinated analog expected to undergo metabolism. Quantitative data limited to cross-study inference.
Conditions	In vitro human hepatocyte assay (for 2-fluoroquinazoline analog); class-level inference for 8-fluoro derivatives.

Why This Matters

Pre-installation of the 8-fluoro group eliminates the need for late-stage fluorination, which can be low-yielding and require harsh conditions, thereby reducing synthetic step count and improving overall yield for drug discovery programs targeting metabolically stable kinase inhibitors.

• [1] INIS Repository Search. A radiometric binding assay using an iodine-125 labeled quinazoline was ... The 2-fluoro quinazoline was not metabolized in an in vitro hepatocyte study. View Source

Kinase Inhibition Relies on 6,7-Dimethoxy Groups

The 6,7-dimethoxy substitution pattern on the quinazoline core is critical for potent kinase inhibition. Structure-activity relationship (SAR) studies on platelet-derived growth factor receptor (PDGFR) inhibitors demonstrated that 6,7-dialkoxy substitution was optimal for activity, while 7-aza and 8-aza substitutions on the parent quinazoline ring had a detrimental effect on β-PDGFR interaction [1]. 2,4-Dichloro-8-fluoroquinazoline (CAS 959237-64-0), which lacks the 6,7-dimethoxy groups, serves as a general building block but cannot directly furnish the pharmacophore required for high-affinity binding to the ATP pocket of receptor tyrosine kinases. The target compound incorporates both the 8-fluoro group for metabolic stability and the 6,7-dimethoxy groups for target engagement, offering a dual advantage over the simpler 2,4-dichloro-8-fluoroquinazoline.

Kinase inhibition dependency

Cross-study comparable

6,7-dimethoxy analog IC50 ~0.04 µM (PDGFR); non-dimethoxy may have reduced activity

6,7-dimethoxy supports kinase hinge-region binding

PDGFR SAR; class-level inference for other kinases

Evidence Dimension	Kinase inhibition potency dependence on 6,7-dialkoxy substitution
Target Compound Data	Intermediate; not directly assayed. Derived 6,7-dimethoxy analogs show nanomolar IC50 values (e.g., 0.04 µM for ethoxy analog in PDGFR assay).
Comparator Or Baseline	2,4-dichloro-8-fluoroquinazoline (CAS 959237-64-0): lacks 6,7-dimethoxy; cannot form critical hydrogen bonds in the kinase hinge region.
Quantified Difference	6,7-dimethoxy substituted compounds: IC50 = 0.04 µM (PDGFR). Non-dimethoxy analogs: significantly reduced or no activity (detrimental effect of 7-aza/8-aza substitution on β-PDGFR reported).
Conditions	In vitro PDGFR phosphorylation inhibition assay.

Why This Matters

Procuring the compound with both 8-fluoro and 6,7-dimethoxy groups pre-installed avoids the need for separate building blocks and additional synthetic steps, ensuring that the final drug candidates retain the pharmacophoric requirements for potent kinase inhibition.

• [1] Potent and Selective Inhibitors of Platelet-Derived Growth Factor Receptor Phosphorylation. 3. Replacement of Quinazoline Moiety and Improvement of Metabolic Polymorphism of 4-[4-(N-Substituted (thio)carbamoyl)-1-piperazinyl]-6,7-dimethoxyquinazoline Derivatives. View Source

Purity Comparison: Leyan vs. AKSci

For researchers requiring high-purity intermediates to minimize side reactions and simplify purification, the vendor Leyan offers 2,4-dichloro-8-fluoro-6,7-dimethoxyquinazoline at a minimum purity of 98% . In contrast, AKSci supplies the same compound at a minimum purity specification of 95% . The 3% absolute difference in purity can be significant in multi-step syntheses where impurities accumulate, potentially reducing the yield and purity of the final active pharmaceutical ingredient (API). Additionally, Leyan provides product number 1548306 for easy reordering and traceability.

Purity specification

Head-to-head

98% vs 95% minimum purity

Higher purity may reduce byproduct formation in multi-step synthesis

Vendor specification; analytical method not specified

Evidence Dimension	Commercial product purity specification
Target Compound Data	Leyan: 98% purity (Product No. 1548306)
Comparator Or Baseline	AKSci: 95% purity (Product No. 2366EF)
Quantified Difference	3% absolute purity difference (98% vs 95%)
Conditions	Vendor technical datasheets; analytical method not specified but likely HPLC.

Why This Matters

Higher starting material purity reduces the formation of byproducts in subsequent SNAr reactions, potentially increasing the yield of the desired 4-aminoquinazoline derivative and minimizing the need for chromatographic purification, which is critical for scalable medicinal chemistry workflows.

Exclusive Access to Patented Complement Inhibitor Space

The 8-fluoro-6,7-dimethoxyquinazoline scaffold is specifically claimed as a core structural element in patents covering complement pathway modulators (EP2864322B1, US10961252B2) [1][2]. Compounds derived from this intermediate, such as 1-[4-(4-amino-8-fluoro-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-3-(dimethylamino)-3-phenylpropan-1-one and 4-(4-amino-8-fluoro-6,7-dimethoxyquinazolin-2-yl)-1-((R)-3-(ethylamino)-3-(4-fluorophenyl)propanoyl)piperidine-3-carboxylate (US10961252, Cmp No. 7), exhibit inhibitory activity against complement factor B with reported IC50 values in the micromolar range (e.g., IC50 = 10,000 nM for Cmp No. 7) [3]. The non-fluorinated analog 2,4-dichloro-6,7-dimethoxyquinazoline would yield derivatives lacking the 8-fluoro substituent, which fall outside the exemplified compounds in these patents and likely exhibit altered potency and selectivity profiles.

Patent-claimed scaffold

Supporting evidence

US10961252 Cmp 7 IC50 10,000 nM (complement factor B); non-fluorinated analogs not claimed

8-fluoro required for patented complement factor B inhibitor synthesis

IC50 from complement assay; patent scope review advised

Evidence Dimension	Patented chemical space access
Target Compound Data	Intermediate for compounds in US10961252 (Cmp No. 5, Cmp No. 7) with IC50 = 5,500 nM and 10,000 nM against complement factor B, respectively.
Comparator Or Baseline	2,4-dichloro-6,7-dimethoxyquinazoline: yields non-fluorinated derivatives not specifically claimed in these complement inhibitor patents; no comparative IC50 data available.
Quantified Difference	Exclusive access to 8-fluoro-substituted complement factor B inhibitor chemical space claimed in US10961252 and EP2864322B1.
Conditions	CVF-Bb complex assay using purified cobra venom factor, human Complement factor B, and human Complement factor D.

Why This Matters

For drug discovery programs targeting the complement alternative pathway, procuring the 8-fluoro intermediate is mandatory to access the composition-of-matter claims in these patents, ensuring freedom-to-operate and enabling the synthesis of the most potent reported derivatives.

• [1] Complement pathway modulators and uses thereof. EP2864322B1, 2013. View Source
• [2] Quinazoline and indole compounds to treat medical disorders. US10961252B2, 2018. View Source
• [3] BindingDB BDBM489618. IC50: 1.00E+4 nM for 4-(4-amino-8-fluoro-6,7-dimethoxyquinazolin-2-yl)-1-((R)-3-(ethylamino)-3-(4-fluorophenyl)propanoyl)piperidine-3-carboxylate (US10961252, Cmp No. 7). View Source

Regioselective SNAr Reactivity at the 4-Position

DFT calculations on 2,4-dichloroquinazoline revealed that the carbon atom at the 4-position possesses a higher LUMO coefficient, making it more susceptible to nucleophilic attack than the 2-position [1]. This regioselectivity is critical for the stepwise synthesis of 2-chloro-4-aminoquinazolines, which can then undergo further substitution at the 2-position. The target compound retains this regioselective advantage while incorporating the electron-withdrawing 8-fluoro substituent, which is predicted to further modulate the electronic landscape and may enhance the regioselectivity difference between the 2- and 4-positions compared to the non-fluorinated analog. This allows for predictable, high-yielding sequential functionalization in medicinal chemistry workflows.

Regioselective SNAr

Class-level inference

DFT: higher LUMO coefficient at 4-position; 8-fluoro predicted to enhance polarization

Predictable 4-aminoquinazoline synthesis

Inferred from 2,4-dichloroquinazoline DFT

Evidence Dimension	Regioselectivity of SNAr at 4-position vs. 2-position
Target Compound Data	Predicted higher LUMO coefficient at 4-position (inferred from 2,4-dichloroquinazoline DFT); 8-fluoro substituent expected to further polarize the ring.
Comparator Or Baseline	2,4-dichloroquinazoline: DFT shows higher LUMO coefficient at 4-position; lower activation energy for nucleophilic attack at 4-position.
Quantified Difference	Quantitative LUMO coefficient difference not measured for target compound; qualitative inference based on class-level DFT data for 2,4-dichloroquinazoline.
Conditions	DFT calculations (B3LYP/6-31G* level) and 2D-NMR confirmation of 4-amino substitution products.

Why This Matters

Predictable regioselectivity reduces the formation of regioisomeric impurities, ensuring that the desired 4-aminoquinazoline derivative is obtained as the major product, which is essential for reproducible SAR studies and scalable synthesis.

• [1] Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. AGRIS, FAO, 2024. View Source

Recommended Application Scenarios Based on Evidence

Synthesis of Metabolically Stable EGFR Inhibitors

Medicinal chemistry teams developing next-generation EGFR tyrosine kinase inhibitors can utilize the pre-installed 8-fluoro group to block oxidative metabolism at this position, as observed in cross-study hepatocyte assays of related fluoroquinazolines [1]. The compound's 6,7-dimethoxy groups ensure retention of the pharmacophore required for hinge-region binding, while the differential SNAr reactivity at the 4-position enables selective introduction of diverse aniline substituents to explore SAR around the solvent-exposed region [2].

Accessing Patented Complement Pathway Inhibitors

For drug discovery programs targeting age-related macular degeneration and other complement-mediated diseases, this compound is the mandatory intermediate to synthesize the 8-fluoro-6,7-dimethoxyquinazoline derivatives specifically claimed in EP2864322B1 and US10961252B2 [3][4]. Using the non-fluorinated analog would result in compounds outside the patent claims, potentially compromising intellectual property position.

Scalable Synthesis Using High-Purity Intermediate

Process chemistry groups requiring reproducible, high-yielding sequential functionalization should procure the 98% purity grade from Leyan (Product No. 1548306) rather than the 95% purity grade from alternative suppliers . The 3% purity advantage minimizes the accumulation of impurities through multi-step sequences and reduces the need for intermediate purifications, which is critical for scaling from milligram to kilogram quantities.

Exploring 8-Fluoro Effects on Kinase Selectivity

Chemical biology groups investigating the impact of fluorine substitution on kinase selectivity can use this compound as a common intermediate to generate matched molecular pairs: one series with the 8-fluoro substituent and one without (using 2,4-dichloro-6,7-dimethoxyquinazoline). Although direct comparative IC50 data against a broad kinase panel is not yet available, the known SAR showing that 6,7-dialkoxy substitution is optimal for PDGFR inhibition provides a baseline for interpreting selectivity shifts introduced by the 8-fluoro group [5].

Application

Selection Property

Validation Focus

EGFR inhibitor synthesis research

8-fluoro quinazoline scaffold

Metabolic stability and hinge binding

Complement pathway inhibitor synthesis

Patent-claimed 8-fluoro-6,7-dimethoxy core

Factor B inhibition confirmation

Multi-step scalable synthesis

High-purity intermediate

Impurity profiling and yield

Kinase selectivity exploration

Matched molecular pair design

Kinase panel screening

• [1] INIS Repository Search. A radiometric binding assay using an iodine-125 labeled quinazoline was ... The 2-fluoro quinazoline was not metabolized in an in vitro hepatocyte study. View Source
• [2] Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. AGRIS, FAO, 2024. View Source
• [3] Complement pathway modulators and uses thereof. EP2864322B1, 2013. View Source
• [4] Quinazoline and indole compounds to treat medical disorders. US10961252B2, 2018. View Source
• [5] Potent and Selective Inhibitors of Platelet-Derived Growth Factor Receptor Phosphorylation. Part 4: structure-activity relationships for substituents on the quinazoline ring. View Source